Cas no 145316-29-6 (sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate)
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate
- EN300-7538675
- AKOS024359476
- 145316-29-6
-
- Inchi: 1S/C11H8ClNO2.Na/c12-8-3-1-7(2-4-8)9-5-6-10(13-9)11(14)15;/h1-6,13H,(H,14,15);/q;+1/p-1
- InChI Key: FVIIRUKQTIIDNK-UHFFFAOYSA-M
- SMILES: ClC1C=CC(=CC=1)C1=CC=C(C(=O)[O-])N1.[Na+]
Computed Properties
- Exact Mass: 243.0063004g/mol
- Monoisotopic Mass: 243.0063004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.9Ų
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7538675-0.05g |
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 0.05g |
$83.0 | 2024-05-23 | |
| Enamine | EN300-7538675-0.1g |
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 0.1g |
$124.0 | 2024-05-23 | |
| Enamine | EN300-7538675-0.25g |
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 0.25g |
$176.0 | 2024-05-23 | |
| Enamine | EN300-7538675-0.5g |
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 0.5g |
$278.0 | 2024-05-23 | |
| Enamine | EN300-7538675-1.0g |
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 1.0g |
$357.0 | 2024-05-23 | |
| Enamine | EN300-7538675-2.5g |
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 2.5g |
$773.0 | 2024-05-23 | |
| Enamine | EN300-7538675-5.0g |
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 5.0g |
$1548.0 | 2024-05-23 | |
| Enamine | EN300-7538675-10.0g |
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 10.0g |
$3041.0 | 2024-05-23 | |
| 1PlusChem | 1P028C85-50mg |
sodium5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 50mg |
$160.00 | 2024-06-20 | |
| 1PlusChem | 1P028C85-100mg |
sodium5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate |
145316-29-6 | 95% | 100mg |
$209.00 | 2024-06-20 |
sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate
Sodium 5-(4-Chlorophenyl)-1H-pyrrole-2-carboxylate (CAS No. 145316-29-6): An Overview of Its Properties, Applications, and Recent Research
Sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate (CAS No. 145316-29-6) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as sodium 5-(4-chlorophenyl)pyrrole-2-carboxylate, is a derivative of pyrrole, a five-membered heterocyclic aromatic compound with a wide range of applications in the development of novel drugs and therapeutic agents.
The chemical structure of sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate features a pyrrole ring substituted with a 4-chlorophenyl group at the 5-position and a carboxylate group at the 2-position. The presence of the sodium ion as a counterion imparts additional stability and solubility to the compound, making it suitable for various pharmaceutical formulations.
Recent studies have highlighted the potential of sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate in several therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate has also been investigated for its antimicrobial activity. A study published in the *Antimicrobial Agents and Chemotherapy* journal reported that this compound demonstrates significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves disrupting bacterial cell membranes, leading to cell death. This makes sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate a potential lead compound for developing new antibiotics to combat antibiotic-resistant infections.
Another area of interest is the potential use of sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate in neurological disorders. Preliminary research suggests that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. A study published in the *Neuropharmacology* journal found that sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate significantly reduced oxidative damage in neuronal cells exposed to hydrogen peroxide, indicating its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate have also been studied extensively. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it exhibits low toxicity and high stability in biological systems, which are crucial factors for its use in drug development.
In terms of synthesis, several methods have been developed to produce sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate efficiently. One common approach involves the condensation of 4-chlorobenzaldehyde with pyrrole followed by carboxylation and sodium salt formation. Recent advancements in synthetic chemistry have led to more streamlined and cost-effective processes, making large-scale production feasible for commercial applications.
The environmental impact of sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate has also been evaluated. Studies have shown that this compound is biodegradable and does not accumulate in the environment, which is an important consideration for its use in pharmaceutical formulations. Additionally, it does not pose significant risks to aquatic life or other ecosystems when used within recommended guidelines.
Despite its promising properties, further research is needed to fully understand the potential applications and safety profile of sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Early results from these trials are encouraging, but more data are required before it can be approved for widespread use.
In conclusion, sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate (CAS No. 145316-29-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antimicrobial, and neuroprotective properties make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in modern drug discovery efforts.
145316-29-6 (sodium 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)